![molecular formula C23H25N3OS B2875539 4-benzyl-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 392255-79-7](/img/structure/B2875539.png)
4-benzyl-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide is a chemical compound that has been the subject of scientific research in recent years. This compound has shown potential in various applications, including medicinal chemistry, drug discovery, and biological research.
Scientific Research Applications
Synthesis and Properties of Polyamides
Research on similar compounds, such as the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) derived from 4-tert-butylcatechol, highlights the interest in developing materials with useful levels of thermal stability, solubility in various solvents, and the ability to form transparent, flexible films. These materials demonstrate potential applications in material science, particularly in creating polymers with specific thermal and mechanical properties (S. Hsiao, Chin‐Ping Yang, Shin-Hung Chen, 2000).
Functionalization Reactions of Pyrazole Derivatives
Experimental and theoretical studies on the functionalization reactions of pyrazole derivatives indicate the versatility of these compounds in organic synthesis. These studies provide insights into the mechanisms and outcomes of reactions involving pyrazole compounds, which are relevant for designing new molecules with desired biological or chemical properties (İ. Yıldırım, F. Kandemirli, E. Demir, 2005).
Crystal Structure Determination
The crystal structure determination of drug molecules like 4-[4-(2-adamantylcarbamoyl)-5-tert-butyl-pyrazol-1-yl]benzoic acid using NMR powder crystallography showcases the application of sophisticated analytical techniques in understanding the structural aspects of complex molecules. This methodology is crucial for drug development and materials science (M. Baias et al., 2013).
Biological Evaluation of Benzamides
The synthesis and biological evaluation of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides demonstrate the potential medicinal chemistry applications of pyrazole derivatives. These compounds were tested for their inhibitory potential against various enzymes, indicating their relevance in developing therapeutic agents (A. Saeed et al., 2015).
Molybdenum(VI) Dioxo Complexes
Research on molybdenum(VI) dioxo complexes with tridentate phenolate ligands as models for molybdoenzymes illustrates the intersection of inorganic chemistry and biochemistry. These studies explore the catalytic and structural mimicking of enzyme active sites, contributing to the understanding of enzyme mechanisms and the development of biomimetic catalysts (Martina E. Judmaier et al., 2009).
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit inhibitory activity against neuraminidase , a key enzyme in the life cycle of influenza viruses.
Mode of Action
Based on the reported activity of similar compounds, it can be hypothesized that it may interact with its target enzyme, potentially altering its function and leading to the inhibition of the enzyme’s activity .
Biochemical Pathways
If the compound does indeed inhibit neuraminidase, it could potentially affect the life cycle of influenza viruses, preventing their replication and spread .
Result of Action
If the compound does inhibit neuraminidase, it could potentially prevent the replication and spread of influenza viruses, leading to a reduction in viral load .
Properties
IUPAC Name |
4-benzyl-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3OS/c1-23(2,3)26-21(19-14-28-15-20(19)25-26)24-22(27)18-11-9-17(10-12-18)13-16-7-5-4-6-8-16/h4-12H,13-15H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQTSGXRVNFRQBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=C2CSCC2=N1)NC(=O)C3=CC=C(C=C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.